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Compound of Interest

Compound Name: Ferensimycin B, sodium salt
CAS No.: 135501-80-3
Cat. No.: B12727645
Get Quote
. J

Topic: Long-Term Freeze Storage & Stability Optimization Product Code: [Generic-Reference] |
Compound Class: Polyether lonophore Antibiotic[1][2][3][4]

Executive Summary: Stability Profile

Ferensimycin B sodium salt is a polyether ionophore structurally related to lysocellin.[1][2][3]
While generally stable in its lyophilized solid state, it exhibits specific sensitivities to moisture-
induced hydrolysis and acidic environments.[1][2][3][4] The sodium salt form enhances
solubility in polar organic solvents but increases hygroscopicity, making "long-term freeze
storage” a critical control point.[1][2][3][4] Improper storage leads to lactonization or cleavage of
the polyether backbone, resulting in a silent loss of biological potency.[1][2][3][4]
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Parameter Specification
C
H
Molecular Formula
)
Na
Molecular Weight ~664.85 g/mol
Storage (Solid) -20°C (Preferred) or -80°C; Must be Desiccated
Storage (Solution) -20°C in DMSO/Ethanol (Max 1-2 months)

Soluble in MeOH, EtOH, DMSO, CHCI
Solubility
: Insoluble in Water

Primary Risk Hygroscopicity leading to hydrolytic degradation

Core Storage Protocols (The "Why" and "How")

Q1: Why does Ferensimycin B sodium salt degrade even
at -20°C?

Technical Insight: The degradation is rarely thermal; it is almost always chemical hydrolysis
driven by trapped moisture.[1][2][3][4] As a sodium salt, the compound is hygroscopic.[1][2][3]
[4] If the vial is not strictly airtight, water vapor condenses during the freezing process.[1][2][3]
[4] Over months, this trapped moisture facilitates the opening of the tetrahydropyran/furan rings
or rearrangement of the terminal carboxylic acid function, rendering the ionophore incapable of
forming the "pseudocyclic" cage necessary for cation transport.[1][2][3][4]

Protocol: The "Double-Seal" Freeze Method

o Desiccation: Ensure the original vial is sealed under nitrogen or argon.[1][2][3][4] If re-
aliquoting, do so in a low-humidity environment (<30% RH).[1][2][3][4]

e Secondary Containment: Place the primary vial inside a secondary container (e.g., a 50 mL
conical tube) containing active silica gel or molecular sieves.
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o Thermal Buffering: The secondary container also acts as a thermal buffer, preventing rapid
temperature fluctuations during freezer door openings.[1][2][3][4]

Q2: Can | store Ferensimycin B in solution at -80°C?

Recommendation:Avoid if possible. While DMSO stock solutions are often stored at -20°C,
long-term storage (>3 months) is risky.[1][2][3][4] DMSO is hygroscopic and will absorb water
from the atmosphere every time the vial is opened.[1][2][3][4]

e |If you must store in solution: Use anhydrous DMSO.[1][2][3][4] Aliquot into single-use
volumes (e.g., 20 pL) to avoid freeze-thaw cycles. Flash freeze in liquid nitrogen before
placing in -80°C.

Troubleshooting & FAQs
Q3: My reconstituted solution has turned slightly yellow.
Is it still usable?

Diagnosis:Likely Oxidative Degradation. Polyether antibiotics are generally colorless to white.
[1][2][3][4] A yellow tint often indicates oxidation of trace impurities or the polyether backbone
itself, often catalyzed by light exposure or metal contamination.[1][2][3][4]

e Action: Run a QC check (see Section 4). If HPLC purity is >95%, it may be salvageable for
non-critical assays.[1][2][3][4] For kinetic studies or IC50 determination, discard.

Q4: | see a precipitate after thawing my DMSO stock.

Diagnosis:Salt "Crash-Out" or Hydrate Formation. Ferensimycin B sodium salt can form less
soluble hydrates upon contact with trace moisture in the DMSO during thawing.[1][2][3][4]

e Troubleshooting Steps:
o Vortex vigorously for 60 seconds.
o Warm the solution to 37°C for 5-10 minutes. Sonicate if necessary.[1][2][3][4]

o Critical: If precipitate remains, the compound has likely undergone an irreversible chemical
change or the sodium ion has coordinated with carbonates/impurities.[1][2][3][4] Do not
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filter and use; the concentration is now unknown.

Q5: How does this compound actually work?
(Mechanism Context)

Mechanism: Ferensimycin B acts as an ionophore, preferentially binding monovalent cations
(like Na+ or K+) and transporting them across lipid membranes down their concentration
gradient.[1][2][3][4] This disrupts the electrochemical gradient (membrane potential), leading to
osmotic stress and cell death in target organisms (e.g., Gram-positive bacteria, coccidia).[1][2]

[3]14]

Experimental Workflows & Validation
Workflow 1: Reconstitution & Quality Control

This self-validating workflow ensures that the compound used in your assay matches the
expected potency.[1][2][3][4]
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Lyophilized Ferensimycin B Na

(Remove from -20°C)

Equilibrate to RT (30 mins)
(Prevents condensation inside vial)

l

Add Anhydrous DMSO/EtOH
(Target: 10-50 mg/mL)

l

Vortex & Inspect
(Clear solution?)

Precipitate?

QC: HPLC/TLC Check

(Compare to Ref Std) Sonicate (37°C, 5 min)

Purity > 95% \Purity < 90%

Proceed to Assay Discard
(Aliguot remaining) (Irreversible degradation)

Click to download full resolution via product page

Caption: Decision tree for the reconstitution of Ferensimycin B, including checkpoints for
solubility and purity verification.

Workflow 2: Mechanism of Action (lonophore Transport)
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Understanding the mechanism helps explain why "loss of activity" occurs (structural damage
prevents ion encapsulation).[1][2][3][4]

Recycle (H+ exchange)

Release of Na+

Encapsulation of Na+

Fe + Complex Diffusion

rensimycin-Na+ Com
(Lipophilic Cage)

Lipid Bilayer

Click to download full resolution via product page

Caption: Cyclic transport mechanism of Ferensimycin B. Structural degradation during storage
breaks this cycle by preventing Na+ encapsulation.[1][2][3][4]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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e 1. Gentamicin B | C19H38N4010 | CID 11754987 - PubChem [pubchem.ncbi.nim.nih.gov]

© 2026 BenchChem. All rights reserved. 6/8 Tech Support


https://pubchem.ncbi.nlm.nih.gov/compound/Gentamicin-B
https://pubchem.ncbi.nlm.nih.gov/compound/Ferrocin-B
https://pubchemlite.lcsb.uni.lu/e/compound/163395
https://pubchem.ncbi.nlm.nih.gov/compound/Fredericamycin-B
https://www.benchchem.com/product/b12727645/docs?utm_src=pdf-body-img#technical-support-center-ferensimycin-b-sodium-salt-stability-storage
https://pubchem.ncbi.nlm.nih.gov/compound/Gentamicin-B
https://pubchem.ncbi.nlm.nih.gov/compound/Ferrocin-B
https://pubchemlite.lcsb.uni.lu/e/compound/163395
https://pubchem.ncbi.nlm.nih.gov/compound/Fredericamycin-B
https://pubchem.ncbi.nlm.nih.gov/compound/Gentamicin-B
https://pubchem.ncbi.nlm.nih.gov/compound/Ferrocin-B
https://pubchemlite.lcsb.uni.lu/e/compound/163395
https://pubchem.ncbi.nlm.nih.gov/compound/Fredericamycin-B
https://pubmed.ncbi.nlm.nih.gov/7142018/
https://pubchem.ncbi.nlm.nih.gov/compound/Gentamicin-B
https://pubchem.ncbi.nlm.nih.gov/compound/Ferrocin-B
https://pubchemlite.lcsb.uni.lu/e/compound/163395
https://pubchem.ncbi.nlm.nih.gov/compound/Fredericamycin-B
https://pubmed.ncbi.nlm.nih.gov/7142018/
https://www.benchchem.com/fr/signaling-pathways/anti-infection_bacterial_bacterial_bacterial-inhibitor/378
https://pubchem.ncbi.nlm.nih.gov/compound/Gentamicin-B
https://pubchem.ncbi.nlm.nih.gov/compound/Ferrocin-B
https://pubchemlite.lcsb.uni.lu/e/compound/163395
https://pubchem.ncbi.nlm.nih.gov/compound/Fredericamycin-B
https://pubmed.ncbi.nlm.nih.gov/7142018/
https://pubchem.ncbi.nlm.nih.gov/compound/Gentamicin-B
https://pubchem.ncbi.nlm.nih.gov/compound/Ferrocin-B
https://pubchemlite.lcsb.uni.lu/e/compound/163395
https://pubchem.ncbi.nlm.nih.gov/compound/Fredericamycin-B
https://pubmed.ncbi.nlm.nih.gov/7142018/
https://pubmed.ncbi.nlm.nih.gov/7142018/
https://pubchem.ncbi.nlm.nih.gov/compound/Gentamicin-B
https://pubchem.ncbi.nlm.nih.gov/compound/Ferrocin-B
https://pubchemlite.lcsb.uni.lu/e/compound/163395
https://pubchem.ncbi.nlm.nih.gov/compound/Fredericamycin-B
https://www.goldbio.com/products/nigericin-sodium-salt
https://pubchem.ncbi.nlm.nih.gov/compound/Gentamicin-B
https://pubchem.ncbi.nlm.nih.gov/compound/Ferrocin-B
https://pubchemlite.lcsb.uni.lu/e/compound/163395
https://pubchem.ncbi.nlm.nih.gov/compound/Fredericamycin-B
https://pubchem.ncbi.nlm.nih.gov/compound/Ferensimycin-b
https://pubchem.ncbi.nlm.nih.gov/compound/Gentamicin-B
https://pubchem.ncbi.nlm.nih.gov/compound/Ferrocin-B
https://pubchemlite.lcsb.uni.lu/e/compound/163395
https://pubchem.ncbi.nlm.nih.gov/compound/Fredericamycin-B
https://pubchem.ncbi.nlm.nih.gov/compound/Gentamicin-B
https://pubchem.ncbi.nlm.nih.gov/compound/Ferrocin-B
https://pubchemlite.lcsb.uni.lu/e/compound/163395
https://pubchem.ncbi.nlm.nih.gov/compound/Fredericamycin-B
https://pubs.acs.org/doi/10.1021/cr00032a009
https://www.benchchem.com/product/b12727645?utm_src=pdf-custom-synthesis#bc-rfq
https://pubchem.ncbi.nlm.nih.gov/compound/Gentamicin-B
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12727645?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Troubleshooting & Optimization

Check Availability & Pricing

o 2. Ferrocin B | C51H84FeN13019 | CID 139587141 - PubChem [pubchem.ncbi.nlm.nih.gov]

e 3. PubChemlLite - Ferensimycin b (C35H62010) [pubchemlite.lcsb.uni.lu]

e 4. Fredericamycin B | C31H23NO9 | CID 11168876 - PubChem [pubchem.ncbi.nim.nih.gov]

e 5. Ferensimycins A and B. Two polyether antibiotics. Taxonomy, fermentation, isolation,
characterization and structural studies - PubMed [pubmed.ncbi.nlm.nih.gov]

e 6. benchchem.com [benchchem.com]

e 7. goldbio.com [goldbio.com]

o To cite this document: BenchChem. [Technical Support Center: Ferensimycin B Sodium Salt
Stability & Storage]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12727645/docs#technical-support-center-

ferensimycin-b-sodium-salt-stability-storage]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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